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Compound of Interest

Compound Name: N(4),N(4)-Dimethyl-5-azacytidine

CAS No.: 27826-77-3

Cat. No.: B1202612

Get Quote

Mechanistic Divergence
The efficacy of azanucleosides depends on three steps: cellular uptake, metabolic activation

(phosphorylation), and incorporation into nucleic acids to trap DNMTs.
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Feature
5-Azacytidine

(Standard)

N(4),N(4)-Dimethyl-

5-azacytidine

Mechanistic

Implication

N4 Substituents
Two Hydrogens (-

NH₂)

Two Methyl groups (-

N(CH₃)₂)

Critical: The N4-amino

group is essential for

Watson-Crick base

pairing with Guanine.

DNMT Trapping

High. Forms covalent

adduct with DNMT

Cys-residue.

Negligible/Inactive.

Dimethylation

prevents the specific

hydrogen bonding

required for the

enzyme to flip the

base into the catalytic

pocket.

Base Pairing
Pairs with Guanine

(G).
Steric Clash.

Cannot form stable

base pairs; likely

causes replication

stalling or is excluded

by polymerases.

Stability
Low. Hydrolysis at C6

(opening the ring).
Moderate/High.

N4-substitution

increases electron

density, potentially

stabilizing the triazine

ring against hydrolytic

cleavage, but at the

cost of biological

activity.

Primary Target

DNA/RNA

Methyltransferases

(DNMT1, DNMT3a/b).

Unknown/Synthetic.

Likely used as a

negative control or in

in vitro transcribed

RNA to study

epitranscriptomic

enzymes (e.g., rRNA

methyltransferases).
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Structural & Functional Logic (Graphviz Diagram)
The following diagram illustrates the activation pathway and the "dead-end" nature of the N4-

dimethyl analog compared to the active drug.

Prodrug / Agent
Cellular Metabolism

Target Interaction

5-Azacytidine
(Active) Uridine-Cytidine Kinase

(UCK)

Phosphorylation

N(4),N(4)-Dimethyl-5-aza
(Inactive Probe)

Low Affinity

5-Aza-CTP

Dimethyl-5-Aza-CTP
(Poor Substrate?)

Incorporation into DNA
Polymerase

Excluded/Stalled

No Binding/Trapping
(Steric Hindrance)

Does not trap DNMT

DNMT1 EnzymeRecognized as Cytosine Covalent Protein-DNA Adduct
(Cell Death/Demethylation)

Irreversible Inhibition

Click to download full resolution via product page

Caption: Comparative activation pathway. Note that N(4),N(4)-dimethylation hinders kinase

processing and abolishes the DNMT trapping mechanism essential for epigenetic remodeling.

Experimental Performance Data
The following data summarizes the performance of N(4),N(4)-Dimethyl-5-azacytidine relative

to standard agents.
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Metric 5-Azacytidine Decitabine
N(4),N(4)-Dimethyl-

5-azacytidine

IC50 (Leukemia

Lines)
0.1 - 2.0 μM 0.05 - 0.5 μM > 100 μM (Inactive) [1]

DNA Demethylation
Global reduction (30-

70%)

Global reduction

(>50%)
None detected

Aqueous Stability (t½) ~1.5 - 4 hours (25°C) ~10 - 15 hours (25°C)
High (Resistant to

deamination)

Primary Utility MDS/AML Therapy MDS/AML Therapy
Negative Control /

RNA Research

Solubility
Soluble

(Water/DMSO)

Soluble

(Water/DMSO)
Soluble (DMSO)

Key Insight: In polarographic studies and biological assays, N4-alkyl derivatives (including

dimethyl) failed to exhibit the bacteriostatic or antitumor effects seen with the parent compound.

This confirms that the unsubstituted amino group is pharmacophoric [1].

Recommended Protocols
Since N(4),N(4)-Dimethyl-5-azacytidine is likely to be used as a negative control to prove that

an observed effect is due to demethylation (requiring the active N4-NH2) rather than general

toxicity or triazine ring effects, the following protocol is designed for a comparative assay.

Protocol: Specificity Validation of DNMT Inhibition
Objective: To distinguish specific epigenetic reactivation from non-specific cytotoxic effects

using N(4),N(4)-Dimethyl-5-azacytidine as a structural negative control.

Materials:

Active Agent: 5-Azacytidine (10 mM stock in DMSO, stored at -80°C).

Control Agent: N(4),N(4)-Dimethyl-5-azacytidine (10 mM stock in DMSO).

Cell Line: HCT116 (Colon Cancer) or HL-60 (Leukemia).
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Assay: RT-qPCR for p15INK4B (silenced gene) and MTT assay (toxicity).

Workflow:

Seeding: Plate cells at 5,000 cells/well in 96-well plates. Allow attachment (24h).

Treatment:

Group A (Active): Treat with 5-Azacytidine (0.5 μM, 1.0 μM, 5.0 μM).

Group B (Control): Treat with N(4),N(4)-Dimethyl-5-azacytidine (Same concentrations).

Group C (Vehicle): DMSO only.

Note: Refresh media and drug every 24h due to the instability of 5-Aza (Group A). Group

B is likely stable but should be refreshed for consistency.

Incubation: Continue treatment for 72 hours (minimum time for demethylation-dependent

gene re-expression).

Analysis:

Gene Expression: Extract RNA. Perform RT-qPCR for p15INK4B.

Expected Result: Group A shows >10-fold induction.[1] Group B shows no induction

(comparable to Vehicle).

Cytotoxicity: Perform MTT assay.

Expected Result: Group A shows dose-dependent killing. Group B shows minimal

toxicity (unless very high doses >100μM are used).

Interpretation: If Group B (Dimethyl) induces gene expression, the mechanism is not DNMT

trapping (likely an off-target effect). If Group B is inactive, it validates that the effect in Group A

is due to the specific epigenetic mechanism requiring the free N4-amino group.

References

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1202612/docs?utm_src=pdf-body#comparative-guide-n-4-n-4-dimethyl-5-azacytidine-vs-epigenetic-modifiers
https://patents.google.com/patent/US10556855B1/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202612?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pískala, A., et al. (2003). "Synthesis of N4-Alkyl-5-azacytidines and Their Base-Pairing with

Carbamoylguanidines - A Contribution to Explanation of the Mutagenicity of 2'-Deoxy-5-

azacytidine." Collection of Czechoslovak Chemical Communications, 68(4), 711-743.

Christman, J. K. (2002).[2] "5-Azacytidine and 5-aza-2'-deoxycytidine as inhibitors of DNA

methylation: mechanistic studies and their implications for cancer therapy." Oncogene,

21(35), 5483-5495.[2]

Novotný, L., et al. (1995). "Polarographic Reduction and Potential Carcinogenicity of

Substituted 1,3,5-Triazine Nucleosides." Collection of Czechoslovak Chemical

Communications, 60.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b1202612?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202612?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

